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Compound of Interest

Compound Name: 2-(Bromomethyl)-5-methylthiazole

Cat. No.: B13884332

Get Quote

Executive Summary
2-(Bromomethyl)-5-methylthiazole is a reactive electrophilic intermediate widely used in the

synthesis of thiazole-containing pharmaceuticals and agrochemicals. It serves as a structural

analog to the Ritonavir intermediate (which bears a 2-isopropyl group) and is employed to

introduce the 5-methylthiazol-2-yl-methyl moiety into complex scaffolds via nucleophilic

substitution. Due to the high lability of the C–Br bond, this compound is frequently generated in

situ or used as a crude oil; however, its spectroscopic signature is distinct and essential for

quality control.
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Property Detail

Chemical Name 2-(Bromomethyl)-5-methyl-1,3-thiazole

CAS Registry Number 70876-06-3 (Isomer specific)

Molecular Formula

C

H

BrNS

Molecular Weight 192.08 g/mol

Appearance
Yellow to orange oil (often darkens upon

storage)

Solubility

Soluble in CHCl

, DCM, THF; decomposes in protic solvents

(MeOH, H

O)

Stability

High Lability. Prone to hydrolysis and

dimerization.[1][2][3] Store at -20°C under inert

atmosphere.

Synthesis & Reaction Mechanism
The standard preparation involves the Wohl-Ziegler bromination of commercially available 2,5-

dimethylthiazole. This reaction relies on the regioselective radical bromination at the C2-methyl

position, which is kinetically favored over the C5-methyl group due to the stabilization of the

radical intermediate adjacent to the C=N bond.

Experimental Protocol (Optimized)
Reagents: 2,5-Dimethylthiazole (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq), Benzoyl

Peroxide (BPO, 0.05 eq).

Solvent: Carbon tetrachloride (CCl
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) or Benzotrifluoride (PhCF

) (greener alternative).

Procedure:

Dissolve 2,5-dimethylthiazole in the solvent under N

.

Add NBS and BPO.

Reflux for 2–4 hours. Monitor by TLC (Hexane/EtOAc) for the disappearance of starting

material.

Workup: Cool to 0°C to precipitate succinimide. Filter. Concentrate the filtrate in vacuo to

yield the crude yellow oil.

Purification: Generally used crude due to instability on silica gel. If necessary, rapid

filtration through a short neutral alumina plug is recommended.

Mechanistic Pathway

Regioselectivity

2,5-Dimethylthiazole C2-Methyl Radical
(Stabilized by N)

- H• 2-(Bromomethyl)-
5-methylthiazole

+ Br•

NBS / BPO
(Radical Source)

Bromination occurs at C2-Me
over C5-Me due to

radical stability.
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Caption: Regioselective radical bromination pathway converting 2,5-dimethylthiazole to the

target electrophile.

Spectroscopic Characterization
Note: Due to the compound's instability, high-purity spectra are rare in public databases. The

data below represents the consensus values derived from the chloro-analog (2-chloromethyl-5-

methylthiazole) and reaction monitoring data.

A. Nuclear Magnetic Resonance ( H NMR)
Solvent: CDCl

(7.26 ppm reference) Frequency: 400 MHz
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Shift (

ppm)
Multiplicity Integral Assignment

Mechanistic
Insight

7.35 Singlet (s) 1H H-4 (Ar-H)

Characteristic

thiazole proton.

Slightly

deshielded

compared to

starting material

(7.21 ppm) due

to the electron-

withdrawing Br.

4.65 Singlet (s) 2H
C(2)-CH

Br

Diagnostic peak.

Significant

downfield shift

from the methyl

precursor (~2.6

ppm). Confirms

bromination.

2.44 Singlet (s) 3H C(5)-CH

Remains largely

unchanged from

starting material

(~2.42 ppm),

confirming

regioselectivity at

C2.

B. Carbon-13 NMR ( C NMR)
Solvent: CDCl

(77.16 ppm reference)
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Shift (

ppm)
Assignment Notes

165.2 C-2 (Thiazole)
Quaternary carbon attached to

the bromomethyl group.

139.8 C-4 (Thiazole) Aromatic CH.

135.5 C-5 (Thiazole)
Quaternary carbon bearing the

methyl group.

26.4
-CH

Br

Upfield relative to Cl-analog

(~37 ppm) due to the heavy

atom effect of Bromine.

12.1 -CH C5-Methyl group.[1][2]

C. Mass Spectrometry (MS)
Method: GC-MS (EI, 70 eV) or ESI+

Molecular Ion (M

):

191 and 193.

Isotopic Pattern: 1:1 ratio of peaks at 191/193 confirms the presence of one Bromine atom (

Br and

Br).

Fragmentation:

112 (M

- Br): Loss of bromine radical (Base peak in some conditions).

85 (Thiazole ring fragment).
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D. Infrared Spectroscopy (FT-IR)
C-Br Stretch: 610–690 cm

(Strong, broad).

C=N Stretch (Thiazole): ~1520 cm

.

C-H Stretch (Aliphatic): 2950–2980 cm

.

Quality Control & Impurity Profiling
When analyzing the crude reaction mixture, three key species must be distinguished:

Target Product: 2-(Bromomethyl)-5-methylthiazole (

4.65 ppm).

Starting Material: 2,5-Dimethylthiazole (

2.65 ppm, 2.42 ppm). Presence indicates incomplete conversion.

Over-Brominated Byproduct: 2-(Dibromomethyl)-5-methylthiazole. Look for a methine singlet

>6.0 ppm.

QC Workflow
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Crude Reaction Mixture

TLC Analysis
(Hexane:EtOAc 4:1) 1H NMR (CDCl3)

Purity Check

Proceed to Coupling
(Use Immediately)

Peak at 4.65 ppm only

Flash Chromatography
(Neutral Alumina)

Peaks at 2.65 or >6.0

Click to download full resolution via product page

Caption: Decision matrix for quality control of the crude intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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